Cas no 2034288-20-3 (3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide)

• Product Name: 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide
• CAS No: 2034288-20-3
• MF: C₁₇H₁₆N₆O₃
• MW: 352.34734249115
• CID: 5550369
• Update Time: 2025-08-05

3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-benzimidazol-2-yl)-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

• Inchi： 1S/C17H16N6O3/c1-10-8-13(22-25-10)17-21-16(26-23-17)9-18-15(24)7-6-14-19-11-4-2-3-5-12(11)20-14/h2-5,8H,6-7,9H2,1H3,(H,18,24)(H,19,20)
• InChI Key： QBZIZQWPANBUGH-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2C=C(C)ON=2)N=1)(=O)CCC1NC2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

3-(1H-1,3-Benzodiazol-2-yl)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

The compound 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide, with CAS number 2034288-20-3, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a benzodiazole ring system, an oxazole moiety, and an oxadiazole group. These structural elements contribute to its unique chemical properties and potential applications in drug design and materials science.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired product. The benzodiazole core is typically formed through a condensation reaction between o-amino phenol and aldehyde derivatives under acidic conditions. Subsequent steps involve the incorporation of the oxazole and oxadiazole groups through nucleophilic substitution or cyclization reactions. The final step involves the amidation process to introduce the propanamide group, which plays a crucial role in enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been extensively investigated using computational modeling and in vitro assays. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, making it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers at the University of California have reported that incorporating this compound into polymer blends significantly enhances their electrical conductivity without compromising mechanical stability.

The structural versatility of this compound also makes it an attractive scaffold for further chemical modifications. By introducing substituents at specific positions on the benzodiazole or oxazole rings, chemists can fine-tune its physical and chemical properties to suit diverse applications. For example, adding electron-withdrawing groups can increase its stability under harsh conditions, while electron-donating groups can enhance its reactivity in catalytic processes.

From an environmental perspective, this compound has been assessed for its biodegradability and eco-toxicity profiles. Studies conducted by the European Chemicals Agency (ECHA) indicate that it exhibits low toxicity towards aquatic organisms when exposed at concentrations below 1 mg/L. However, further research is required to fully understand its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(5-methyl-1,2-oxazol-3-y)l}-propanamide is a multifaceted compound with immense potential across various scientific disciplines. Its complex structure not only offers opportunities for innovative drug design but also opens new avenues in materials science and green chemistry. As research continues to uncover its full spectrum of properties and applications, this compound is poised to play a pivotal role in advancing modern science and technology.